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Compound of Interest

Compound Name: Methyl 3-bromo-2-oxobutanoate

Cat. No.: B041072

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal Safety Data Sheet (SDS) and should be
used in conjunction with official safety documentation and institutional safety protocols. All
users must be thoroughly trained in chemical handling and safety procedures before working
with Methyl 3-bromo-2-oxobutanoate.

Executive Summary

Methyl 3-bromo-2-oxobutanoate is a reactive chemical intermediate used in various synthetic
applications within drug development and chemical research. This guide provides a
comprehensive overview of its known hazards, safe handling procedures, emergency response
protocols, and disposal methods. The primary hazards associated with this compound are
acute oral toxicity and the potential for allergic skin reactions.[1][2] Adherence to the safety
protocols outlined in this document is critical to minimize risk and ensure a safe laboratory
environment.

Hazard Identification and Classification

Methyl 3-bromo-2-oxobutanoate is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) with the following primary hazards:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041072?utm_src=pdf-interest
https://www.benchchem.com/product/b041072?utm_src=pdf-body
https://www.benchchem.com/product/b041072?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromo-2-oxobutanoate
https://www.xixisys.com/substances/34329-73-2
https://www.benchchem.com/product/b041072?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromo-2-oxobutanoate
https://www.xixisys.com/substances/34329-73-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Skin Sensitization (Category 1): May cause an allergic skin reaction.[1][2]
GHS Pictograms:

lwsalt text

Signal Word:Warning[1][2]

Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H317: May cause an allergic skin reaction.[1][2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
detailed handling and storage sections of this guide.

Physical and Chemical Properties

Quantitative data for Methyl 3-bromo-2-oxobutanoate is limited in publicly available literature.
The following table summarizes the available information.

Property Value Source

Molecular Formula CsH7BrOs PubChem

Molecular Weight 195.01 g/mol PubChem[1]

Density 1.557 + 0.06 g/cm? (Predicted) Hangzhou Sulfuchem
Boiling Point 193.1 + 23.0 °C (Predicted) Hangzhou Sulfuchem][3]
XLogP3 0.5 PubChem[1]

Melting Point No data available

Vapor Pressure No data available

Flash Point No data available

Solubility No data available
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Toxicology and Exposure Limits

Detailed toxicological studies for Methyl 3-bromo-2-oxobutanoate are not widely available.
The primary known toxicological effects are acute oral toxicity and skin sensitization.

Parameter Value Source
LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available
Occupational Exposure Limits ]
No data available GHS SDSJ[2]
(OEL)
Biological Limit Values No data available GHS SDSJ[2]

Due to the lack of specific exposure limit data, it is imperative to handle this substance with
engineering controls and personal protective equipment sufficient to prevent any direct contact
or inhalation.

Safe Handling and Storage Protocols
Engineering Controls

« Ventilation: All handling of Methyl 3-bromo-2-oxobutanoate should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards. A face shield should be worn in situations with a
higher risk of splashing.

¢ Skin Protection:
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o Gloves: Wear chemical-impermeable gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use and change them immediately if contaminated.

o Protective Clothing: Wear fire/flame-resistant and impervious clothing, such as a lab coat.
Ensure clothing provides full coverage of arms and torso.

o Respiratory Protection: If there is a risk of generating aerosols or vapors that cannot be
controlled by local exhaust ventilation, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.

Handling Procedures

e Avoid all contact with skin and eyes.

» Avoid the formation of dust and aerosols.

» Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.

e Wash hands and any exposed skin thoroughly after handling.

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.

» Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated before reuse.
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Caption: Standard workflow for safely handling Methyl 3-bromo-2-oxobutanoate.
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Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from incompatible materials and foodstuff containers.

e The specific storage temperature should be in accordance with the supplier's
recommendations.

Emergency Procedures
First-Aid Measures

e If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration and seek immediate medical attention. Do not
use mouth-to-mouth resuscitation if the chemical has been ingested or inhaled.

e Following Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water. If skin irritation or a rash occurs, seek medical help.[1]

e Following Eye Contact: Immediately rinse the eyes with pure water for at least 15 minutes,
holding the eyelids open. Consult a doctor.

» Following Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Seek immediate medical help.[1]
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Caption: Decision-making workflow for first-aid response to exposure.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

e Specific Hazards: The specific hazards arising from the chemical during a fire are not
detailed in the available data, but combustion may produce toxic fumes, including hydrogen
bromide.

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions:
o Evacuate personnel to a safe area.

o Ensure adequate ventilation and remove all sources of ignition.
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o Avoid breathing vapors, mist, or gas.

o Prevent all contact with skin and eyes by wearing appropriate PPE.

o Environmental Precautions: Prevent the substance from entering drains or waterways.
e Containment and Cleanup:

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable, labeled container for disposal.

o For large spills, dike the area to prevent spreading and follow institutional protocols for
hazardous material cleanup.

Disposal Considerations

e Product Disposal: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing. Do not contaminate water,
foodstuffs, or sewer systems.

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, packaging can be punctured to render it unusable
and disposed of in a sanitary landfill, or incinerated if combustible.

All disposal methods must be in accordance with applicable local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 3-
bromo-2-oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041072#methyl-3-bromo-2-oxobutanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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